(+/-)-PPCC oxalate

• IUPAC Name: methyl (1S,2R)-2-[(4-hydroxy-4-phenylpiperidin-1-yl)methyl]-1-(4-methylphenyl)cyclopropane-1-carboxylate;methyl (1R,2S)-2-[(4-hydroxy-4-phenylpiperidin-1-yl)methyl]-1-(4-methylphenyl)cyclopropane-1-carboxylate;oxalic acid
• InChI: InChI=1S/2C24H29NO3.2C2H2O4/c2*1-18-8-10-20(11-9-18)24(22(26)28-2)16-21(24)17-25-14-12-23(27,13-15-25)19-6-4-3-5-7-19;2*3-1(4)2(5)6/h2*3-11,21,27H,12-17H2,1-2H3;2*(H,3,4)(H,5,6)/t2*21-,24+;;/m10../s1
• InChI Key: IGJDSEGFEVKASG-KLELIYFTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CC2CN3CCC(CC3)(C4=CC=CC=C4)O)C(=O)OC.CC1=CC=C(C=C1)C2(CC2CN3CCC(CC3)(C4=CC=CC=C4)O)C(=O)OC.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Isomeric SMILES: CC1=CC=C(C=C1)[C@]2(C[C@@H]2CN3CCC(CC3)(C4=CC=CC=C4)O)C(=O)OC.CC1=CC=C(C=C1)[C@@]2(C[C@H]2CN3CCC(CC3)(C4=CC=CC=C4)O)C(=O)OC.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C52H62N2O14
• Molecular Weight: 939.1 g/mol

Description

Molecular Structure Analysis

The molecular structure of oxalate complexes can be determined using techniques such as single crystal X-ray diffraction. The structures often involve coordination bonds between the metal ion and the oxygen atoms of the oxalate ion.

Chemical Reactions Analysis

Oxalates can participate in various chemical reactions. For example, they can react with strong acids to form oxalic acid. In a titration, oxalates can react with other compounds, and this reaction can be used to determine the concentration of the oxalate.

Physical And Chemical Properties Analysis

Oxalates are typically solid at room temperature. They are soluble in water and alcohol but insoluble in ether.

Scientific Research Applications

• Electrochemical Properties and Applications : Oxalates, including PPCC oxalate, play a significant role in the electrochemical synthesis and behavior of polymers like polypyrrole (PPy). These compounds are used as electrolytes for depositing PPy films on metals like copper and steel, impacting the properties and applications of these materials in fields like corrosion protection and semiconductors (Santos et al., 2006); (Hamer, Koene, & de Wit, 2004).

• Pharmaceutical Applications : (±)-PPCC, as both its free base and oxalic salt, influences the thermodynamic parameters of phospholipids, which is critical for drug delivery and absorption in cell membranes. This property makes it a potential candidate for the treatment of various diseases (Sarpietro et al., 2014).

• Environmental and Agricultural Applications : Oxalates are used in agriculture to enhance the shelf-life of fruits like mangoes by delaying ripening and reducing decay. This application demonstrates the potential of oxalates in food preservation and agriculture (Zheng et al., 2012).

Mechanism of Action

The mechanism of action of oxalates in the body is primarily related to their ability to bind to minerals and form crystals. This property is significant in the formation of kidney stones.

Safety and Hazards

High levels of oxalate can lead to the formation of kidney stones. Therefore, handling of oxalates should be done with care, using personal protective equipment and ensuring adequate ventilation.